Cas no 1491133-64-2 (Phenanthro1,2-b:8,7-b'dithiophene)

• Product Name: Phenanthro1,2-b:8,7-b'dithiophene
• CAS No: 1491133-64-2
• MF: C₁₈H₁₀S₂
• MW: 290.402001857758
• MDL: MFCD29472551
• CID: 2953012
• PubChem ID: 354333652
• Update Time: 2025-10-29

Phenanthro1,2-b:8,7-b'dithiophene Chemical and Physical Properties

Names and Identifiers

• Phenanthro[1,2-b:8,7-b']dithiophene
• i>:8,7-<i>b<
• 8,15-dithiapentacyclo[11.7.0.0?,??.0?,?.0??,??]icosa-1(13),2(10),3,5(9),6,11,14(18),16,19-nonaene
• P2383
• 1491133-64-2
• SCHEMBL19206984
• 8,15-dithiapentacyclo[11.7.0.02,10.05,9.014,18]icosa-1(13),2(10),3,5(9),6,11,14(18),16,19-nonaene
• MFCD29472551
• 8,15-dithiapentacyclo[11.7.0.0(2),(1)?.0?,?.0(1)?,(1)?]icosa-1(13),2(10),3,5(9),6,11,14(18),16,19-nonaene
• D92209
• Phenanthro1,2-b:8,7-b'dithiophene

• MDL： MFCD29472551
• Inchi： 1S/C18H10S2/c1-3-13-14-4-2-12-8-10-20-18(12)16(14)6-5-15(13)17-11(1)7-9-19-17/h1-10H
• InChI Key： CFRRRFIZJNHSLM-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC=C3C(C=CC4C5=C(C=CS5)C=CC3=4)=C12

Computed Properties

• Exact Mass: 290.02239267g/mol
• Monoisotopic Mass: 290.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 534.8±23.0 °C at 760 mmHg
• Flash Point: 210.6±8.8 °C
• λmax: 335(lit.)
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Phenanthro1,2-b:8,7-b'dithiophene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Phenanthro1,2-b:8,7-b'dithiophene

Phenanthro[1,2-b:8,7-b']dithiophene (CAS No. 1491133-64-2): A Comprehensive Overview of Its Structure, Properties, and Emerging Applications

The compound Phenanthro[1,2-b:8,7-b']dithiophene (CAS No. 1491133-64-2) represents a fascinating class of polycyclic aromatic hydrocarbons (PAHs) with a unique dithiophene-fused structure. This molecule has garnered significant attention in the scientific community due to its distinctive electronic and photophysical properties, which make it a promising candidate for various applications in organic electronics, photovoltaics, and pharmaceuticals. The CAS number 1491133-64-2 provides a unique identifier for this compound, facilitating its recognition and study in both academic and industrial settings.

The molecular structure of Phenanthro[1,2-b:8,7-b']dithiophene consists of two thiophene rings fused to a central phenanthrene core. This arrangement results in a conjugated system with extended π-electron delocalization, which is a key factor contributing to its remarkable optoelectronic characteristics. The presence of sulfur atoms in the thiophene rings introduces additional electron-withdrawing capabilities, further modulating the electronic properties of the molecule. These features have made this compound an attractive building block for designing advanced materials with tailored functionalities.

In recent years, significant research efforts have been directed towards exploring the potential of Phenanthro[1,2-b:8,7-b']dithiophene in the field of organic electronics. Its high charge carrier mobility and excellent thermal stability make it an ideal candidate for use in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). Studies have demonstrated that devices fabricated using this material exhibit superior performance compared to those based on conventional π-conjugated systems. For instance, researchers have reported high hole mobility values exceeding 10^-4 cm²/V·s, which are comparable to those of state-of-the-art organic semiconductors.

The photophysical properties of Phenanthro[1,2-b:8,7-b']dithiophene have also been extensively investigated. The compound exhibits strong fluorescence with high quantum yields, making it suitable for applications in fluorescent sensors and bioimaging probes. Additionally, its broad absorption spectrum allows for efficient harvesting of visible light, which is particularly relevant for photovoltaic applications. Recent advancements in dye-sensitized solar cells (DSSCs) have shown that incorporating this molecule into the dye layer can significantly enhance light absorption and improve overall device efficiency.

Beyond its applications in materials science, Phenanthro[1,2-b:8,7-b']dithiophene has shown promise in the pharmaceutical field. The unique structural motif of this compound provides a rich scaffold for drug design and development. Researchers have explored its potential as a precursor for synthesizing novel therapeutic agents with enhanced biological activity. For example, derivatives of this molecule have been investigated for their antimicrobial and anticancer properties. Preliminary studies suggest that certain modifications can lead to compounds with improved efficacy and reduced toxicity compared to existing drugs.

The synthesis of Phenanthro[1,2-b:8,7-b']dithiophene has been optimized through various synthetic routes to ensure high yield and purity. Common methods include cyclization reactions involving appropriate precursors such as 2-aminothiophenes or disulfides. Advances in synthetic chemistry have enabled the introduction of diverse functional groups onto the dithiophene core without compromising its electronic properties. This flexibility allows for the fine-tuning of molecular characteristics to meet specific application requirements.

The environmental impact of using Phenanthro[1,2-b:8,7-b']dithiophene has also been a subject of interest. Despite being a synthetic compound derived from petroleum-based sources like thiophenes and phenanthrene derivatives, studies indicate that it is biodegradable under certain conditions. Efforts are ongoing to develop more sustainable synthetic pathways that minimize environmental footprint while maintaining the desired material properties.

In conclusion,